(3R)-3-((benzyloxy)methyl)-1-(2-thiophenylsulfonyl)piperazine

• Molecular Formula: C16H20N2O3S2
• Molecular Weight: 352.5 g/mol
• IUPAC Name: (3R)-3-(phenylmethoxymethyl)-1-thiophen-2-ylsulfonylpiperazine
• InChI: InChI=1S/C16H20N2O3S2/c19-23(20,16-7-4-10-22-16)18-9-8-17-15(11-18)13-21-12-14-5-2-1-3-6-14/h1-7,10,15,17H,8-9,11-13H2/t15-/m1/s1
• InChI Key: LHBQIEUARSLHLY-OAHLLOKOSA-N
• Isomeric SMILES: C1CN(C[C@@H](N1)COCC2=CC=CC=C2)S(=O)(=O)C3=CC=CS3
• Canonical SMILES: C1CN(CC(N1)COCC2=CC=CC=C2)S(=O)(=O)C3=CC=CS3

Description

(3R)-3-((benzyloxy)methyl)-1-(2-thiophenylsulfonyl)piperazine is a useful research compound. Its molecular formula is C16H20N2O3S2 and its molecular weight is 352.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 250 mL round-bottomed flask was charged with 2-(benzyloxymethyl)piperazine (2.10 g, 10.1 mmol), triethylamine (1.42 mL, 10.2 mmol) and CH2Cl2 (50 mL). After cooling to 0° C., 2-thiophenesulfonyl chloride (1.84 g, 10.1 mmol, Sigma-Aldrich, St. Louis, Mo.) was added slowly via syringe. After 2 h, the mixture was concentrated and diluted with EtOAc (200 mL). The organic solution was washed with 1 N HCl (2×50 mL) and the combined acidic layers made basic with Na2CO3. The resulting basic solution was extracted with EtOAc (3×100 mL) and the combined organic layers were dried (MgSO4), filtered and concentrated to give 3-(benzyloxymethyl)-1-(thiophen-2-ylsulfonyl)piperazine (1.79 g) as a yellow tar.